Cas no 450352-64-4 (1-(2-nitrophenyl)-1,4-diazepane)

• Product Name: 1-(2-nitrophenyl)-1,4-diazepane
• CAS No: 450352-64-4
• Molecular Formula: C₁₁H₁₅N₃O₂
• Molecular Weight: 221.2557
• MDL: MFCD00631291
• CID: 327772
• PubChem ID: 2829615

1-(2-nitrophenyl)-1,4-diazepane Properties

Names and Identifiers

• 1H-1,4-Diazepine,hexahydro-1-(2-nitrophenyl)-
• 1-(2-NITRO-PHENYL)-[1,4]DIAZEPANE
• 1-(2-Nitrophenyl)-1,4-diazepan
• AC1MD1YA
• BBL020202
• CTK4I8595
• MolPort-000-005-117
• Oprea1_816577
• STK046036
• SureCN3055471
• SCHEMBL3055471
• EU-0036065
• MFCD00631291
• 1-(2-Nitrophenyl)-[1,4]diazepane
• DTXSID00385248
• 450352-64-4
• AKOS000153838
• 1-(2-nitrophenyl)-1,4-diazepane
• 1-{2-nitrophenyl}-1,4-diazepane
• AG-205/08426038

• MDL： MFCD00631291
• InChIKey： KKGIQPLUVKLSNV-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15N3O2/c15-14(16)11-5-2-1-4-10(11)13-8-3-6-12-7-9-13/h1-2,4-5,12H,3,6-9H2
• SMILES： O=[N+](C1=CC=CC=C1N1CCCNCC1)[O-]

Computed Properties

• Exact Mass: 221.11600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 221.116
• Heavy Atom Count: 16
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1A^2

Experimental Properties

• LogP: 2.31150
• PSA: 61.09000
• Refractive Index: 1.564
• Boiling Point: 378.1°Cat760mmHg
• Flash Point: 182.4°C
• Density: 1.181

1-(2-nitrophenyl)-1,4-diazepane Security Information

1-(2-nitrophenyl)-1,4-diazepane Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%